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Compound of Interest

Compound Name: RO4988546

CAS No.: 911114-85-7

Cat. No.: B610520

Get Quote

Introduction: The "Invisible" Risk of Immunomodulators
As scientists, we often focus on the intended efficacy of a molecule, but safety requires we

focus on its unintended exposure pathways.

RO4988546 is a potent, selective inhibitor of the LMP7 (β5i) subunit of the immunoproteasome.

Unlike broad-spectrum proteasome inhibitors (e.g., Bortezomib) that target the constitutive

proteasome, RO4988546 specifically modulates the immune response, affecting antigen

presentation and cytokine release (e.g., TNF-α, IL-6).

The Core Hazard: While RO4988546 exhibits lower general cytotoxicity than pan-proteasome

inhibitors, its ability to suppress immune surveillance and alter protein homeostasis in

hematopoietic cells classifies it as a High Potency Active Pharmaceutical Ingredient (HPAPI) in

a research setting.

Operational Directive: In the absence of a compound-specific Occupational Exposure Limit

(OEL), you must apply Control Banding Level 3 (OEB 3) protocols. Treat this compound as a

potent reproductive and immune hazard.
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Risk Assessment & Hazard Profile
Hazard Category Specific Risk Mechanism of Action

Biological Immunosuppression

Inhibition of LMP7 blocks MHC

Class I antigen presentation,

potentially compromising

immune surveillance against

viruses or abnormal cells.

Physical Inhalation (Dust)

As a crystalline solid,

electrostatic forces can

aerosolize particles during

weighing. Inhalation bypasses

first-pass metabolism, leading

to rapid systemic exposure.

Chemical DMSO Permeation

Once solubilized in DMSO, the

compound's skin permeability

increases significantly, carrying

the inhibitor directly into the

bloodstream.

PPE Matrix: Task-Based Protection
Do not rely on a "one size fits all" approach. Scale your PPE based on the energy state of the

compound.

Table 1: PPE Requirements by Operational State
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Equipment
Solid Handling

(Weighing/Transfer
)

Solution Handling

(Pipetting/Dilution)

Storage/Transport

(Sealed
Containers)

Respiratory

Mandatory: Fume

Hood (Certified). If

hood unavailable: N95

or P100 Respirator.

Recommended: Fume

Hood. Benchtop

allowed only if:

Solution <10mM and

non-volatile solvent.

N/A (If container is

externally

decontaminated)

Hand Protection

Double Gloving: Inner:

Nitrile (4 mil) Outer:

Nitrile (Extended Cuff,

5-8 mil)

Double Gloving: Inner:

Nitrile Outer: Nitrile

(Change immediately

upon splash)

Single Nitrile Glove (4

mil)

Body Protection

Lab Coat (Buttoned) +

Tyvek Sleeves

(Disposable)

Lab Coat (Cotton/Poly

blend)
Lab Coat

Eye Protection

Chemical Safety

Goggles (Indirect

Vent)

Safety Glasses with

Side Shields
Safety Glasses

Operational Protocol: Step-by-Step Workflow
Phase 1: Preparation & Weighing (The Critical Zone)
Objective: Eliminate static-induced aerosolization.

Engineering Control: Activate the Chemical Fume Hood. Verify face velocity is 80–100 fpm.

Static Mitigation: Place an anti-static gun or ionizing bar inside the hood near the balance.

RO4988546 powder is prone to static cling; "flying" particles are the #1 inhalation risk.

Donning: Put on inner gloves, lab coat, Tyvek sleeves, and outer gloves. Ensure the sleeve

covers the cuff of the inner glove, and the outer glove covers the cuff of the sleeve (shingle

effect).

Weighing:
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Open the source vial only inside the hood.

Use a disposable anti-static spatula.

Never return excess powder to the source vial (cross-contamination risk).

Decontamination: Wipe the exterior of the receiving vial with a methanol-dampened Kimwipe

before removing it from the hood.

Phase 2: Solubilization (The Permeation Risk)
Objective: Prevent transdermal delivery via DMSO.

Solvent Choice: RO4988546 is typically soluble in DMSO (Dimethyl sulfoxide) up to ~30

mg/mL.

The DMSO Danger: DMSO is a potent skin penetrant. If RO4988546 is dissolved in DMSO,

a drop on your skin will carry the inhibitor into your systemic circulation instantly.

Technique:

Add solvent slowly down the side of the vial.

Vortex inside the hood with the cap tightly sealed.

Inspect the cap liner for degradation (DMSO can dissolve certain adhesives).

Visualization: Safety Hierarchy & Workflow
The following diagrams illustrate the decision logic for safety controls and the handling

workflow.

Figure 1: Hierarchy of Controls for RO4988546
This diagram prioritizes Engineering Controls over PPE, visualizing the "Defense in Depth"

strategy.
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Risk: RO4988546 Exposure

1. Engineering Controls
(Most Effective)

Chemical Fume Hood
(Class II, Type A2 or B2)

Glove Box
(For >100mg quantities)

2. Administrative Controls

3. PPE (Last Line of Defense)

SOP: Potent Compound Handling Training: Spill Response

Respiratory: N95/P100
(If outside hood)

Skin: Double Nitrile Gloves
+ Tyvek Sleeves Eyes: Goggles/Glasses

Click to download full resolution via product page

Caption: Hierarchy of Controls. Engineering controls (Green) provide primary containment.

PPE (Blue) acts as the final barrier against exposure.

Figure 2: Handling Workflow & Decision Tree
Follow this logic flow to determine the correct handling procedure based on the physical state

of the compound.
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Start: RO4988546 Physical State?

Solid (Powder)

Liquid (Solution)

Weighing Protocol:
1. Fume Hood REQUIRED

2. Anti-static gun
3. Double Gloves

Concentration?

Solubilization:
Add DMSO/Ethanol

(In Hood)

Stock (>10mM):
Handle in Hood

Working (<10uM):
Benchtop OK

(With absorbent pad)

Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Operational Workflow. Note the critical distinction between Solid/Stock handling

(Red/Orange) and dilute working solutions (Green).

Disposal & Emergency Response
Disposal Protocol
RO4988546 is a halogenated organic compound (likely containing Fluorine/Chlorine based on

the "RO" nomenclature typical of Roche-derived small molecules).[1]

Solid Waste: Collect all contaminated gloves, weigh boats, and Tyvek sleeves in a yellow

biohazard/chem-hazard bag.

Liquid Waste: Dispose of DMSO/media solutions in a dedicated "High Potency/Cytotoxic"

liquid waste stream. Do not pour down the drain.

Destruction: The mandatory disposal method is High-Temperature Incineration to ensure

thermal decomposition of the pharmacophore.

Emergency Spills
Powder Spill: Do not sweep (creates dust). Cover with wet paper towels (to dampen), then

wipe up using double gloves. Place waste in a sealed bag.

Skin Contact: Wash immediately with soap and copious water for 15 minutes. Do not use

ethanol (this may enhance absorption).

Eye Contact: Flush for 15 minutes at an eyewash station. Seek medical attention

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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